Cas no 305382-02-9 (1-hydroxy-5-nitro-1H-Indole)

1-hydroxy-5-nitro-1H-Indole structure
1-hydroxy-5-nitro-1H-Indole structure
Product Name:1-hydroxy-5-nitro-1H-Indole
CAS No:305382-02-9
MF:C8H6N2O3
MW:178.14484167099
CID:1110582
PubChem ID:15538675
Update Time:2025-04-20

1-hydroxy-5-nitro-1H-Indole Chemical and Physical Properties

Names and Identifiers

    • 1-hydroxy-5-nitro-1H-Indole
    • 1-hydroxy-5-nitroindole
    • 1H-Indole, 1-hydroxy-5-nitro-
    • 5-Nitro-1H-indol-1-ol
    • 305382-02-9
    • DTXSID60573841
    • Inchi: 1S/C8H6N2O3/c11-9-4-3-6-5-7(10(12)13)1-2-8(6)9/h1-5,11H
    • InChI Key: JNHQSLYWVKJLAX-UHFFFAOYSA-N
    • SMILES: ON1C=CC2C=C(C=CC1=2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 178.03784206g/mol
  • Monoisotopic Mass: 178.03784206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 71Ų

1-hydroxy-5-nitro-1H-Indole Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide
1.2 Solvents: Dimethylformamide
Reference
Simple syntheses of analogs of a wasabi phytoalexin
Yamada, Fumio; Yamada, Koji; Takeda, Hikari; Somei, Masanori, Heterocycles, 2001, 55(12), 2361-2368

1-hydroxy-5-nitro-1H-Indole Raw materials

1-hydroxy-5-nitro-1H-Indole Preparation Products

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